Cas no 2680539-63-1 (1-chloro-6-oxaspiro2.5octane-1-sulfonyl chloride)

• Product Name: 1-chloro-6-oxaspiro2.5octane-1-sulfonyl chloride
• CAS No: 2680539-63-1
• MF: C₇H₁₀Cl₂O₃S
• MW: 245.123499393463
• MDL: MFCD34186417
• CID: 5646739
• PubChem ID: 165942534
• Update Time: 2025-07-25

1-chloro-6-oxaspiro2.5octane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-28257040
• 1-chloro-6-oxaspiro[2.5]octane-1-sulfonyl chloride
• 2680539-63-1
• 1-chloro-6-oxaspiro2.5octane-1-sulfonyl chloride

• MDL： MFCD34186417
• Inchi： 1S/C7H10Cl2O3S/c8-7(13(9,10)11)5-6(7)1-3-12-4-2-6/h1-5H2
• InChI Key： GDVUUDWIGJCYFR-UHFFFAOYSA-N
• SMILES： ClC1(CC21CCOCC2)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 243.9727707g/mol
• Monoisotopic Mass: 243.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-chloro-6-oxaspiro2.5octane-1-sulfonyl chloride

Comprehensive Overview of 1-Chloro-6-oxaspiro[2.5]octane-1-sulfonyl Chloride (CAS No. 2680539-63-1)

1-Chloro-6-oxaspiro[2.5]octane-1-sulfonyl chloride (CAS No. 2680539-63-1) is a specialized spirocyclic sulfonyl chloride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique spiro[2.5]octane framework and reactive sulfonyl chloride group, serves as a versatile intermediate for constructing complex molecular architectures. Its structural features, including the chloro and oxa (oxygen-containing) functionalities, make it a valuable building block for drug discovery and material science applications.

The growing interest in spirocyclic compounds like 1-chloro-6-oxaspiro[2.5]octane-1-sulfonyl chloride stems from their ability to impart conformational rigidity and metabolic stability to molecules. Researchers frequently search for "spirocyclic sulfonyl chloride uses" or "CAS 2680539-63-1 applications" to explore its potential in designing kinase inhibitors, protease modulators, and other bioactive agents. Its sulfonyl chloride moiety is particularly prized for facilitating nucleophilic substitution reactions, enabling the introduction of sulfonamide groups—a common pharmacophore in FDA-approved drugs.

In the context of green chemistry, 1-chloro-6-oxaspiro[2.5]octane-1-sulfonyl chloride aligns with the demand for sustainable synthetic routes. Queries such as "eco-friendly spirocyclic synthesis" highlight the industry's shift toward minimizing waste and optimizing atom economy. This compound's spiro[2.5]octane core also resonates with trends in 3D fragment-based drug design, addressing challenges like molecular flatness in traditional scaffolds.

From a technical perspective, the chloro and sulfonyl chloride groups in CAS 2680539-63-1 offer orthogonal reactivity, allowing sequential functionalization—a feature often explored under search terms like "multistep derivatization of sulfonyl chlorides." Its stability under ambient conditions contrasts with more labile sulfonyl chlorides, making it a pragmatic choice for industrial-scale applications. Analytical techniques such as NMR and HPLC-MS are typically employed to validate its purity, a topic frequently queried as "characterization of spirocyclic sulfonyl chlorides."

The compound's relevance extends to agrochemicals and materials science, where its spirocyclic structure contributes to enhanced durability and performance. Recent patents and publications underscore its utility in creating advanced polymers and coatings, driving searches for "1-chloro-6-oxaspiro[2.5]octane-1-sulfonyl chloride patents." As the scientific community prioritizes novel heterocyclic frameworks, this compound exemplifies innovation at the intersection of synthetic efficiency and functional diversity.

In summary, 1-chloro-6-oxaspiro[2.5]octane-1-sulfonyl chloride (CAS No. 2680539-63-1) represents a convergence of structural novelty and practical utility. Its applications span pharmaceuticals, materials, and beyond, answering contemporary demands for high-value synthetic intermediates. With ongoing research into its reactivity and derivatization, this compound continues to inspire solutions for complex chemical challenges.